Cas no 145382-68-9 (2H-1-Benzopyran-6,8-dicarboxaldehyde,2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-3-(1-methylethyl)-4-(2-methylpropyl)-,(2R,3R,4S)-rel-)
145382-68-9 structure
Product Name:2H-1-Benzopyran-6,8-dicarboxaldehyde,2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-3-(1-methylethyl)-4-(2-methylpropyl)-,(2R,3R,4S)-rel-
CAS No:145382-68-9
MF:C26H28O10
MW:500.494528770447
CID:209048
PubChem ID:10391273
Update Time:2025-04-19
2H-1-Benzopyran-6,8-dicarboxaldehyde,2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-3-(1-methylethyl)-4-(2-methylpropyl)-,(2R,3R,4S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-6,8-dicarboxaldehyde,2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-3-(1-methylethyl)-4-(2-methylpropyl)-,(2R,3R,4S)-rel-
- Sideroxylonal A
- 2H-1-Benzopyran-6,8-dicarboxaldehyde,2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-3,4-dihydro-5,7-d...
- 2H-1-Benzopyran-6,8-dicarboxaldehyde,2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-3-(1-methylethyl)-4-(2
- 2H-1-Benzopyran-6,8-dicarboxaldehyde,2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-3-(1-methylethyl)-4-(2-methylpropyl)-,(2a,3b,4b)-
- 8-Formylloxophlebal A
- 3-epi-Sideroxylonal B
- 4-epi-Sideroxylonal C
- [ "" ]
- (2R,3R,4S)-2-(3,5-Diformyl-2,4,6-trihydroxyphenyl)-5,7-dihydroxy-4-isobutyl-3-isopropyl-6,8-chromanedicarbaldehyde
- HY-N1307
- CS-0016711
- CHEMBL453012
- AKOS032948111
- 3-epi-Sideroxylonal B; 4-epi-Sideroxylonal C; 8-Formylloxophlebal A
- BDBM50241599
- FS-10384
- (2R,3R,4S)-2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-5,7-dihydroxy-4-(2-methylpropyl)-3-propan-2-yl-3,4-dihydro-2H-chromene-6,8-dicarbaldehyde
- 145382-68-9
- DA-67585
-
- Inchi: 1S/C26H28O10/c1-10(2)5-12-17(11(3)4)26(19-23(34)13(6-27)20(31)14(7-28)24(19)35)36-25-16(9-30)21(32)15(8-29)22(33)18(12)25/h6-12,17,26,31-35H,5H2,1-4H3/t12-,17+,26+/m0/s1
- InChI Key: PHQDMQGEKNBIPF-FLFOAQQMSA-N
- SMILES: O1C2C(C=O)=C(C(C=O)=C(C=2[C@@H](CC(C)C)[C@@H](C(C)C)[C@@H]1C1C(=C(C=O)C(=C(C=O)C=1O)O)O)O)O
Computed Properties
- Exact Mass: 500.16800
- Monoisotopic Mass: 500.16824709g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 36
- Rotatable Bond Count: 8
- Complexity: 780
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 179Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.4±0.1 g/cm3
- Boiling Point: 465.6±45.0 °C at 760 mmHg
- Flash Point: 140.3±22.2 °C
- PSA: 178.66000
- LogP: 4.00020
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
2H-1-Benzopyran-6,8-dicarboxaldehyde,2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-3-(1-methylethyl)-4-(2-methylpropyl)-,(2R,3R,4S)-rel- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
2H-1-Benzopyran-6,8-dicarboxaldehyde,2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-3-(1-methylethyl)-4-(2-methylpropyl)-,(2R,3R,4S)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5018-1 mg |
Sideroxylonal A |
145382-68-9 | 1mg |
¥2835.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S45150-5mg |
(2R,3R,4S)-2-(3,5-Diformyl-2,4,6-trihydroxyphenyl)-5,7-dihydroxy- 4-isobutyl-3-isopropyl-6,8-chromanedicarbaldehyde |
145382-68-9 | 5mg |
¥5600.0 | 2021-09-07 | ||
| TargetMol Chemicals | TN5018-5mg |
Sideroxylonal A |
145382-68-9 | 5mg |
¥ 4420 | 2024-07-19 | ||
| TargetMol Chemicals | TN5018-5 mg |
Sideroxylonal A |
145382-68-9 | 98% | 5mg |
¥ 4,420 | 2023-07-10 | |
| TargetMol Chemicals | TN5018-1 mL * 10 mM (in DMSO) |
Sideroxylonal A |
145382-68-9 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 6720 | 2023-09-15 | |
| A2B Chem LLC | AE93518-1mg |
Sideroxylonal A |
145382-68-9 | >98% | 1mg |
$699.00 | 2024-04-20 | |
| A2B Chem LLC | AE93518-5mg |
Sideroxylonal A |
145382-68-9 | 97.5% | 5mg |
$785.00 | 2024-04-20 | |
| TargetMol Chemicals | TN5018-1 ml * 10 mm |
Sideroxylonal A |
145382-68-9 | 1 ml * 10 mm |
¥ 6720 | 2024-07-19 |
2H-1-Benzopyran-6,8-dicarboxaldehyde,2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-3-(1-methylethyl)-4-(2-methylpropyl)-,(2R,3R,4S)-rel- Related Literature
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- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Hydroxyflavonoids 7-hydroxyflavonoids
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